1-(2,5-Dimethylbenzenesulfonyl)-2-methylpiperidine

• Molecular Formula: C14H21NO2S
• Molecular Weight: 267.39 g/mol
• IUPAC Name: 1-(2,5-dimethylphenyl)sulfonyl-2-methylpiperidine
• InChI: InChI=1S/C14H21NO2S/c1-11-7-8-12(2)14(10-11)18(16,17)15-9-5-4-6-13(15)3/h7-8,10,13H,4-6,9H2,1-3H3
• InChI Key: OBFQAZMHNCZKON-UHFFFAOYSA-N
• SMILES: CC1CCCCN1S(=O)(=O)C2=C(C=CC(=C2)C)C

Description

1-(2,5-Dimethylbenzenesulfonyl)-2-methylpiperidine, also known as DMMP, is a chemical compound that has been extensively studied for its various applications in the field of scientific research. DMMP is a potent inhibitor of acetylcholinesterase, an enzyme that plays a critical role in the central nervous system.

Mechanism of Action

1-(2,5-Dimethylbenzenesulfonyl)-2-methylpiperidine acts as a potent inhibitor of acetylcholinesterase, an enzyme that plays a critical role in the central nervous system. By inhibiting acetylcholinesterase, 1-(2,5-Dimethylbenzenesulfonyl)-2-methylpiperidine increases the levels of acetylcholine, a neurotransmitter that is involved in various physiological processes, including muscle contraction, cognition, and memory.
Biochemical and Physiological Effects:
1-(2,5-Dimethylbenzenesulfonyl)-2-methylpiperidine has been shown to have various biochemical and physiological effects, including the inhibition of acetylcholinesterase activity, the increase in acetylcholine levels, and the induction of oxidative stress. 1-(2,5-Dimethylbenzenesulfonyl)-2-methylpiperidine has also been shown to have neurotoxic effects, including the induction of apoptosis and the disruption of the blood-brain barrier.

Advantages and Limitations for Lab Experiments

1-(2,5-Dimethylbenzenesulfonyl)-2-methylpiperidine has several advantages for lab experiments, including its potent inhibitory effect on acetylcholinesterase and its ability to cross the blood-brain barrier. However, 1-(2,5-Dimethylbenzenesulfonyl)-2-methylpiperidine also has several limitations, including its neurotoxic effects and its potential to cause harm to researchers if not handled properly.

Future Directions

There are several future directions for the study of 1-(2,5-Dimethylbenzenesulfonyl)-2-methylpiperidine, including the development of more potent and selective inhibitors of acetylcholinesterase, the exploration of 1-(2,5-Dimethylbenzenesulfonyl)-2-methylpiperidine as a potential therapeutic agent for the treatment of Alzheimer's disease, and the development of new methods for the synthesis of 1-(2,5-Dimethylbenzenesulfonyl)-2-methylpiperidine with improved yields and purity.
Conclusion:
In conclusion, 1-(2,5-Dimethylbenzenesulfonyl)-2-methylpiperidine is a chemical compound that has been extensively studied for its various applications in scientific research. 1-(2,5-Dimethylbenzenesulfonyl)-2-methylpiperidine is a potent inhibitor of acetylcholinesterase and has been shown to have various biochemical and physiological effects, including the induction of oxidative stress and neurotoxicity. Despite its limitations, 1-(2,5-Dimethylbenzenesulfonyl)-2-methylpiperidine has several advantages for lab experiments and has several future directions for research.

Synthesis Methods

1-(2,5-Dimethylbenzenesulfonyl)-2-methylpiperidine can be synthesized using various methods, including the reaction of 2,5-dimethylbenzenesulfonyl chloride with 2-methylpiperidine in the presence of a base or the reaction of 2-methylpiperidine with 2,5-dimethylbenzenesulfonyl fluoride in the presence of a base. The yield of 1-(2,5-Dimethylbenzenesulfonyl)-2-methylpiperidine can be improved by optimizing the reaction conditions, such as the reaction temperature and time.

Scientific Research Applications

1-(2,5-Dimethylbenzenesulfonyl)-2-methylpiperidine has been extensively studied for its various applications in scientific research, including as a tool for the study of acetylcholinesterase inhibition, as a potential therapeutic agent for the treatment of Alzheimer's disease, and as a chemical warfare agent.